Cas no 921587-18-0 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-iodobenzamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-iodobenzamide
• CAS No: 921587-18-0
• MF: C₁₉H₁₆IN₃O₃S
• MW: 493.318115234375
• CID: 5850789
• PubChem ID: 41213176
• Update Time: 2025-05-21

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[4-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-4-iodo-
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-iodobenzamide
• F2099-0206
• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-4-iodobenzamide
• 921587-18-0
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-iodobenzamide
• AKOS024627375
• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-iodobenzamide

• Inchi： 1S/C19H16IN3O3S/c1-2-27(25,26)18-12-11-17(22-23-18)13-5-9-16(10-6-13)21-19(24)14-3-7-15(20)8-4-14/h3-12H,2H2,1H3,(H,21,24)
• InChI Key： YIOJNIDWZVHRRR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(S(CC)(=O)=O)C=C2)C=C1)(=O)C1=CC=C(I)C=C1

Computed Properties

• Exact Mass: 492.99571g/mol
• Monoisotopic Mass: 492.99571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.642±0.06 g/cm3(Predicted)
• Boiling Point: 616.5±55.0 °C(Predicted)
• pka: 12.56±0.70(Predicted)

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-iodobenzamide

Comprehensive Overview of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-iodobenzamide (CAS No. 921587-18-0)

The compound N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-iodobenzamide (CAS No. 921587-18-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyridazine core and an iodobenzamide moiety, this compound is being explored for its potential applications in drug discovery and targeted therapies. Researchers are particularly interested in its sulfonyl and iodo functional groups, which contribute to its reactivity and binding affinity in biological systems.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-iodobenzamide is being studied for its potential role in modulating key enzymatic pathways, making it a candidate for treating conditions such as inflammatory diseases and cancer. Its CAS No. 921587-18-0 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-iodobenzamide involves multi-step organic reactions, including Suzuki coupling and sulfonylation, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its properties. This compound's iodine atom also makes it useful in radiolabeling applications, a hot topic in molecular imaging and diagnostics.

From an SEO perspective, keywords like "pyridazine derivatives", "sulfonyl-containing compounds", and "iodobenzamide applications" are often associated with this molecule. Researchers and industry professionals frequently search for its solubility, stability, and bioavailability data, which are critical for formulation development. Additionally, its potential as a protease inhibitor or receptor antagonist aligns with trending topics in drug repurposing and personalized medicine.

In conclusion, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-iodobenzamide (CAS No. 921587-18-0) represents a promising scaffold in medicinal chemistry. Its versatility and unique physicochemical properties make it a valuable subject for ongoing research, particularly in the context of targeted drug delivery and therapeutic innovation. As scientific inquiries into its mechanisms and applications expand, this compound is poised to play a pivotal role in addressing unmet medical needs.